Cas no 1351608-15-5 (4-tert-butyl-N-(4-hydroxyoxan-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-(4-hydroxyoxan-4-yl)methylbenzene-1-sulfonamide
• CAS No: 1351608-15-5
• MF: C₁₆H₂₅NO₄S
• MW: 327.439003705978
• CID: 6063967
• PubChem ID: 56765207
• Update Time: 2025-11-01

4-tert-butyl-N-(4-hydroxyoxan-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(4-hydroxyoxan-4-yl)methylbenzene-1-sulfonamide
• 4-tert-butyl-N-[(4-hydroxyoxan-4-yl)methyl]benzenesulfonamide
• VU0536268-1
• F6200-0790
• 4-tert-butyl-N-[(4-hydroxyoxan-4-yl)methyl]benzene-1-sulfonamide
• 4-(tert-butyl)-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide
• 1351608-15-5
• AKOS024537820

• Inchi： 1S/C16H25NO4S/c1-15(2,3)13-4-6-14(7-5-13)22(19,20)17-12-16(18)8-10-21-11-9-16/h4-7,17-18H,8-12H2,1-3H3
• InChI Key： NHJKCLKWQMNZRI-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(O)CCOCC2)(=O)=O)=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 327.15042945g/mol
• Monoisotopic Mass: 327.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84Ų

Additional information on 4-tert-butyl-N-(4-hydroxyoxan-4-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 4-tert-butyl-N-(4-hydroxyoxan-4-yl)methylbenzene-1-sulfonamide (CAS No. 1351608-15-5)

The compound 4-tert-butyl-N-(4-hydroxyoxan-4-yl)methylbenzene-1-sulfonamide (CAS No. 1351608-15-5) is a specialized sulfonamide derivative with a unique molecular structure that combines a tert-butyl group and a hydroxyoxane moiety. This structural configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research and organic synthesis. Its potential applications span from drug development to material science, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 4-tert-butyl-N-(4-hydroxyoxan-4-yl)methylbenzene-1-sulfonamide due to its potential as a bioactive scaffold. Its hydrophilic-lipophilic balance (HLB) and hydrogen-bonding capacity make it a candidate for enzyme inhibition studies, a hot topic in cancer therapy and anti-inflammatory drug design. These attributes resonate with the growing focus on targeted therapies and personalized medicine.

The synthesis of 1351608-15-5 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Its tert-butyl group enhances steric hindrance, which can influence binding affinity in molecular interactions. This characteristic is frequently explored in computational chemistry and QSAR modeling, areas gaining traction in AI-driven drug discovery. Such applications align with the increasing use of machine learning to predict compound efficacy and toxicity profiles.

From an industrial perspective, 4-tert-butyl-N-(4-hydroxyoxan-4-yl)methylbenzene-1-sulfonamide is also relevant to high-performance materials. Its sulfonamide linkage and hydroxyoxane ring contribute to thermal stability, a property valued in polymer engineering and coatings technology. This dual applicability in life sciences and material innovation positions it as a compound of cross-disciplinary significance.

Environmental considerations are another critical aspect. The biodegradability and eco-toxicity of sulfonamide derivatives are frequently debated in green chemistry forums. While 1351608-15-5 is not classified as hazardous, its environmental impact must be evaluated, especially given the global push for sustainable chemical practices. This aligns with the rising popularity of ESG (Environmental, Social, and Governance) metrics in the chemical industry.

In summary, 4-tert-butyl-N-(4-hydroxyoxan-4-yl)methylbenzene-1-sulfonamide (CAS No. 1351608-15-5) exemplifies the convergence of pharmaceutical innovation and material science. Its structural uniqueness and functional versatility make it a compelling subject for ongoing research, particularly in drug discovery and sustainable technologies. As scientific inquiry advances, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and industrial applications.